tert-Butyl (4-(2-fluorophenyl)piperidin-4-yl)carbamate

• Molecular Formula: C16H23FN2O2
• Molecular Weight: 294.36 g/mol
• IUPAC Name: tert-butyl N-[4-(2-fluorophenyl)piperidin-4-yl]carbamate
• InChI: InChI=1S/C16H23FN2O2/c1-15(2,3)21-14(20)19-16(8-10-18-11-9-16)12-6-4-5-7-13(12)17/h4-7,18H,8-11H2,1-3H3,(H,19,20)
• InChI Key: XAWOIZSAEJXYCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CCNCC1)C2=CC=CC=C2F

Description

tert-Butyl (4-(2-fluorophenyl)piperidin-4-yl)carbamate: is a chemical compound with the molecular formula C16H23FN2O2 and a molecular weight of 294.36 g/mol . It is a derivative of piperidine, a six-membered ring containing one nitrogen atom, and is often used in various chemical and pharmaceutical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-Butyl (4-(2-fluorophenyl)piperidin-4-yl)carbamate typically involves the reaction of 4-(2-fluorophenyl)piperidine with tert-butyl chloroformate in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature .

Industrial Production Methods: Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves stringent control of reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: tert-Butyl (4-(2-fluorophenyl)piperidin-4-yl)carbamate can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the tert-butyl group can be replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or alcohols in the presence of a base.

Major Products Formed:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

Chemistry: tert-Butyl (4-(2-fluorophenyl)piperidin-4-yl)carbamate is used as a building block in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals .

Biology: In biological research, this compound is used to study the interactions of piperidine derivatives with various biological targets, including enzymes and receptors .

Industry: In the industrial sector, it is used in the synthesis of advanced materials and as an intermediate in the production of various chemical products .

Mechanism of Action

The mechanism of action of tert-Butyl (4-(2-fluorophenyl)piperidin-4-yl)carbamate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. For example, it may inhibit or activate certain enzymes, affecting metabolic pathways and cellular functions .

Comparison with Similar Compounds

• tert-Butyl (4-(2-chlorophenyl)piperidin-4-yl)carbamate
• tert-Butyl (4-(2-bromophenyl)piperidin-4-yl)carbamate
• tert-Butyl (4-(2-methylphenyl)piperidin-4-yl)carbamate

Uniqueness: tert-Butyl (4-(2-fluorophenyl)piperidin-4-yl)carbamate is unique due to the presence of the fluorine atom, which can significantly influence its chemical and biological properties. Fluorine atoms can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets .